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Compound of Interest |

Compound Name: AP-5 LITHIUM SALT
CAS No.: 125229-62-1
Cat. No.: BO56119
\ J

Executive Summary

Immediate Action Required: Do NOT dispose of AP-5 (DL-2-Amino-5-phosphonopentanoic
acid, lithium salt) via municipal drainage (sink) or regular trash.

While AP-5 is often classified under GHS as an "Irritant” rather than an "Acute Toxin," its
pharmacological potency as a selective NMDA receptor antagonist dictates that it be treated as
Bioactive Chemical Waste. All solid and liquid waste must be segregated for high-temperature

chemical incineration.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties of AP-5 Lithium Salt is critical for selecting the

correct waste stream and spill response.
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Property Specification Operational Implication
Chemical Name DL-APS5 Lithium Salt Active NMDA antagonist.[1]
Verify against local inventory
CAS Number 76326-31-3 (Parent)
logs.
- Critical: Spills can rapidly
Solubility Water-soluble (~100 mM) ] ]
spread in wet environments.
o ) Requires standard PPE (Nitrile
GHS Classification H315, H319, H335 (Irritant)
gloves, safety glasses).
High potency means trace
Bioactivity NMDA Receptor Antagonist environmental release is
unacceptable.
N ) Suitable for standard chemical
Thermal Stability Stable solid

incineration.

Risk Assessment: The "Why" Behind the Protocol

Expertise & Experience Note: Junior researchers often mistake "Low Acute Toxicity" (high
LD50) for "Safe to Drain." This is a procedural failure.

» Ecological Impact: NMDA receptors are evolutionarily conserved. Releasing glutamate
receptor antagonists into water systems can disrupt aquatic neural development.

e Lithium Content: While the molar quantity of lithium in a 50 mg vial is below the threshold for
bulk heavy metal waste, it contributes to the cumulative metal load of the waste stream.
Incineration with scrubbers is the only method that manages both the organic bioactive
component and the metal salt.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder & Contaminated
Debris)

Scope: Expired vials, weighing boats, contaminated gloves, and spill cleanup materials.
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e Segregation: Place all solid materials into a transparent, puncture-resistant polyethylene bag
or a wide-mouth high-density polyethylene (HDPE) jar.

» Labeling: Affix a hazardous waste tag.
o Chemical Name: "AP-5 Lithium Salt (Solid) - Bioactive."
o Hazards: Irritant, Bioactive.

» Consolidation: Move the sealed container to your facility's Solid Chemical Waste
accumulation area.

o Final Disposal: This stream must be routed for High-Temperature Incineration.

Protocol B: Liquid Waste (Stock Solutions & Aliquots)

Scope: Aqueous stock solutions (e.g., 100 mM in water) or buffer dilutions.

Compatibility Check: Ensure the waste carboy is rated for AQueous Chemical Waste.

o Note: AP-5 is stable in water. It does not require a specific quenching agent, but avoid
mixing with strong oxidizers (e.g., Chromic acid) to prevent unpredictable exothermic
reactions.

Transfer: Pour liquid waste into the carboy using a funnel to prevent splashing.

Rinsing: Triple-rinse the original vial with a small volume of water. Add the rinsate to the
waste carboy.

Labeling:
o Constituents: Water (99%), AP-5 Lithium Salt (<1%).

o Hazard Checkbox: "Toxic/Irritant."[2]

Protocol C: Spill Cleanup (Emergency Procedure)

Scenario: You have dropped a 50 mg vial of powder on the bench.
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* |solate: Mark the area. Do not create dust (avoid dry brushing).[3]
o PPE: Don double nitrile gloves and a P95/N95 respirator (if powder is aerosolized).

e Solubilize: Cover the powder with a paper towel dampened with water (AP-5 Lithium salt is
highly water-soluble). This traps the dust.

o Collect: Wipe up the material.
o Clean: Wipe the surface again with 70% Ethanol or a mild detergent to remove residue.

e Dispose: Treat all used towels and gloves as Solid Waste (Protocol A).

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for determining the correct waste stream.
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FINAL DISPOSAL:
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Figure 1: Decision logic for segregating AP-5 waste streams. Both paths ultimately lead to
incineration to destroy bioactivity.
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References

The following sources provide the regulatory and technical grounding for these protocols.

+ U.S. Environmental Protection Agency (EPA).Management Standards for Hazardous Waste
Pharmaceuticals (40 CFR Part 266 Subpart P). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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